4-chloro-3-(difluoromethyl)-1H-pyrazole
Overview
Description
4-chloro-3-(difluoromethyl)-1H-pyrazole, or 4-CFM-1H-pyrazole, is a halogenated pyrazole compound that has been used in a variety of scientific research applications. It is a versatile molecule that has been studied for its potential as an inhibitor, a catalyst, and a reactant. In
Scientific Research Applications
4-CFM-1H-pyrazole has been studied for its potential as an inhibitor, a catalyst, and a reactant. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine. It has also been studied for its potential as a catalyst for the synthesis of various compounds, such as polymers and dyes. Finally, it has been used as a reactant in various chemical reactions, including the synthesis of polymers and dyes.
Mechanism of Action
The mechanism of action of 4-CFM-1H-pyrazole is not yet fully understood. However, it is believed that the compound works by binding to the active site of acetylcholinesterase, preventing the enzyme from breaking down acetylcholine. This leads to an increase in the concentration of acetylcholine in the brain, which has been linked to improved cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CFM-1H-pyrazole are not yet fully understood. However, it has been shown to have an inhibitory effect on acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine. This can lead to an increase in the concentration of acetylcholine in the brain, which has been linked to improved cognitive function. Additionally, 4-CFM-1H-pyrazole has been studied for its potential as an antioxidant, which could potentially have a beneficial effect on the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-CFM-1H-pyrazole in laboratory experiments is its relatively low cost and accessibility. Additionally, it is a relatively stable compound, making it easy to store and transport. However, there are some limitations to using this compound in laboratory experiments. For example, its mechanism of action is not yet fully understood, making it difficult to predict the exact effects of the compound on a given system. Additionally, it is not yet known if the compound has any long-term effects on the body, which could limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research with 4-CFM-1H-pyrazole. These include further exploration of its mechanism of action, its biochemical and physiological effects, and its potential as an antioxidant. Additionally, further research could be conducted on the potential of 4-CFM-1H-pyrazole as an inhibitor, a catalyst, and a reactant in various chemical reactions. Finally, further research could be conducted on the potential long-term effects of 4-CFM-1H-pyrazole on the body, as well as its potential for use in drug development.
Synthesis Methods
4-CFM-1H-pyrazole can be synthesized through a number of methods. One of the most common methods is the reaction of 4-chloro-3-fluorobenzaldehyde with 2-amino-1,3-difluoropropan-2-ol in the presence of a base. This reaction produces 4-CFM-1H-pyrazole as a product. Other methods of synthesis include the reaction of 4-chloro-3-fluorobenzaldehyde with ethyl 2-amino-2-methylpropanoate, the reaction of 4-chloro-3-fluorobenzaldehyde with 2-amino-3-chloropropan-2-ol, and the reaction of 4-chloro-3-fluorobenzaldehyde with ethyl 2-amino-2-methylpropanoate in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-3-(difluoromethyl)-1H-pyrazole involves the reaction of 4-chloro-3-(trifluoromethyl)-1H-pyrazole with hydrogen fluoride gas in the presence of a catalyst to replace the trifluoromethyl group with a difluoromethyl group.", "Starting Materials": [ "4-chloro-3-(trifluoromethyl)-1H-pyrazole", "Hydrogen fluoride gas", "Catalyst" ], "Reaction": [ "The 4-chloro-3-(trifluoromethyl)-1H-pyrazole is placed in a reaction vessel.", "Hydrogen fluoride gas is introduced into the reaction vessel.", "The catalyst is added to the reaction mixture.", "The reaction mixture is heated to a specific temperature and allowed to react for a specific amount of time.", "The reaction mixture is then cooled and the product, 4-chloro-3-(difluoromethyl)-1H-pyrazole, is isolated and purified." ] } | |
CAS RN |
2247207-72-1 |
Product Name |
4-chloro-3-(difluoromethyl)-1H-pyrazole |
Molecular Formula |
C4H3ClF2N2 |
Molecular Weight |
152.5 |
Purity |
95 |
Origin of Product |
United States |
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